Cas no 1804412-67-6 (2-Methylbenzo[d]oxazole-4-sulfonamide)

• Product Name: 2-Methylbenzo[d]oxazole-4-sulfonamide
• CAS No: 1804412-67-6
• MF: C₈H₈N₂O₃S
• MW: 212.225720405579
• CID: 4819133
• Update Time: 2025-06-24

2-Methylbenzo[d]oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Methylbenzo[d]oxazole-4-sulfonamide
• CC=1OC=2C(N=1)=C(C=CC=2)S(=O)(=O)N

• Inchi： 1S/C8H8N2O3S/c1-5-10-8-6(13-5)3-2-4-7(8)14(9,11)12/h2-4H,1H3,(H2,9,11,12)
• InChI Key： YPVMNBYJMRQYOX-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=C1N=C(C)O2)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 311
• XLogP3: 0.7
• Topological Polar Surface Area: 94.6

Additional information on 2-Methylbenzo[d]oxazole-4-sulfonamide

Introduction to 2-Methylbenzo[d]oxazole-4-sulfonamide (CAS No. 1804412-67-6)

2-Methylbenzo[d]oxazole-4-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1804412-67-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzo[d]oxazole class, a structural motif known for its broad spectrum of biological activities. The presence of a sulfonamide group at the 4-position and a methyl substituent at the 2-position of the benzo[d]oxazole core introduces unique pharmacophoric features that contribute to its potential therapeutic applications.

The benzo[d]oxazole scaffold is a privileged structure in drug discovery, exhibiting a wide range of biological effects, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The sulfonamide functional group is another key pharmacophore that enhances the solubility and bioavailability of molecules while interacting with biological targets such as enzymes and receptors. The specific arrangement of these functional groups in 2-Methylbenzo[d]oxazole-4-sulfonamide suggests that it may possess distinct interactions with biological systems compared to its analogs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of small molecules like 2-Methylbenzo[d]oxazole-4-sulfonamide to various biological targets. These studies have highlighted the potential of this compound as a lead candidate for further development in drug discovery. For instance, virtual screening campaigns have identified 2-Methylbenzo[d]oxazole-4-sulfonamide as a promising scaffold for inhibiting enzymes involved in cancer pathways, such as tyrosine kinases and proteasome inhibitors.

In vitro studies have demonstrated that derivatives of benzo[d]oxazole sulfonamides exhibit significant activity against several cancer cell lines. The methyl substituent at the 2-position of 2-Methylbenzo[d]oxazole-4-sulfonamide may enhance its ability to interact with specific residues in the active sites of target enzymes, thereby improving its binding affinity. Additionally, the sulfonamide group can form hydrogen bonds with polar residues in protein targets, further stabilizing the enzyme-inhibitor complex.

The synthesis of 2-Methylbenzo[d]oxazole-4-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include sulfonylation of pre-formed benzo[d]oxazole derivatives followed by methylation at the appropriate position. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for preclinical and clinical investigations.

One of the most compelling aspects of 2-Methylbenzo[d]oxazole-4-sulfonamide is its potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including cancer, autoimmune disorders, and cardiovascular conditions. Studies have shown that sulfonamide derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of 2-Methylbenzo[d]oxazole-4-sulfonamide may allow it to interfere with these pathways effectively.

Furthermore, the compound has shown promise in preclinical models as an antimicrobial agent. Antibiotic resistance is a growing global health concern, necessitating the development of novel antimicrobial compounds. The unique chemical structure of 2-Methylbenzo[d]oxazole-4-sulfonamide may confer activity against resistant bacterial strains by targeting essential bacterial processes such as DNA replication or metabolic pathways.

The pharmacokinetic properties of 2-Methylbenzo[d]oxazole-4-sulfonamide are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and safety profile. Preliminary studies suggest that 2-Methylbenzo[d]oxazole-4-sulfonamide exhibits moderate solubility in water and lipids, which may facilitate its absorption after oral administration while allowing for distribution across different tissues.

In conclusion, 2-Methylbenzo[d]oxazole-4-sulfonamide (CAS No. 1804412-67-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive scaffold for developing novel therapeutics targeting cancer, inflammation, and infections. Continued research into its mechanism of action, synthetic optimization, and pharmacokinetic properties will be essential to realize its full potential in medicine.